![molecular formula C13H10FNO2S B8449280 2-[(4-Fluorobenzoylamino)acetyl]thiophene](/img/structure/B8449280.png)
2-[(4-Fluorobenzoylamino)acetyl]thiophene
Cat. No. B8449280
M. Wt: 263.29 g/mol
InChI Key: AGRBMHVAGJUDEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04460596
Procedure details
20.8 g of N-[(2-thienylcarbonyl)methyl]amine hydrochloride, 40.0 g of sodium bicarbonate and 18.5 g of 4-fluorobenzoyl chloride are treated in the same manner as described in Preparation 1-(3). 29 g of N-(4-fluorobenzoyl)-N-[(2-thienylcarbonyl)methyl]amine are thereby obtained.
Quantity
20.8 g
Type
reactant
Reaction Step One
Yield
94%
Identifiers
|
REACTION_CXSMILES
|
Cl.[S:2]1[CH:6]=[CH:5][CH:4]=[C:3]1[C:7]([CH2:9][NH2:10])=[O:8].C(=O)(O)[O-].[Na+].[F:16][C:17]1[CH:25]=[CH:24][C:20]([C:21](Cl)=[O:22])=[CH:19][CH:18]=1>>[F:16][C:17]1[CH:25]=[CH:24][C:20]([C:21]([NH:10][CH2:9][C:7]([C:3]2[S:2][CH:6]=[CH:5][CH:4]=2)=[O:8])=[O:22])=[CH:19][CH:18]=1 |f:0.1,2.3|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
20.8 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.S1C(=CC=C1)C(=O)CN
|
|
Name
|
|
|
Quantity
|
40 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
|
|
Name
|
|
|
Quantity
|
18.5 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=CC=C(C(=O)Cl)C=C1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
as described in Preparation 1-(3)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=CC=C(C(=O)NCC(=O)C=2SC=CC2)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 29 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
